Cas no 1249509-79-2 (3-amino-N,N-dimethylpyrrolidine-1-sulfonamide)

• Product Name: 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide
• CAS No: 1249509-79-2
• MF: C₆H₁₅N₃O₂S
• MW: 193.267199754715
• MDL: MFCD16667285
• CID: 5616977
• PubChem ID: 62067687
• Update Time: 2025-07-21

3-amino-N,N-dimethylpyrrolidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1249509-79-2
• AKOS011345619
• 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide
• EN300-2964336
• CS-0352004
• 1-Pyrrolidinesulfonamide, 3-amino-N,N-dimethyl-

• MDL： MFCD16667285
• Inchi： 1S/C6H15N3O2S/c1-8(2)12(10,11)9-4-3-6(7)5-9/h6H,3-5,7H2,1-2H3
• InChI Key： OTSQMKGXEUWRQN-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 193.08849790g/mol
• Monoisotopic Mass: 193.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 75Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 314.0±31.0 °C(Predicted)
• pka: 8.69±0.20(Predicted)

Additional information on 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide

Introduction to 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide (CAS No. 1249509-79-2)

3-amino-N,N-dimethylpyrrolidine-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1249509-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in drug development. The structural features of 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide, particularly its pyrrolidine core and sulfonamide functional group, make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The sulfonamide moiety (-SO₂NH₂) is a key pharmacophore in many therapeutic agents, contributing to interactions with biological targets such as enzymes and receptors. The presence of both an amino group and a dimethyl substitution on the pyrrolidine ring enhances the compound's potential for selective binding and modulating biological pathways. This structural configuration has been leveraged in the design of molecules with antimicrobial, anti-inflammatory, and other therapeutic properties.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential drugs. The unique structural attributes of 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide position it as a valuable scaffold for medicinal chemists. Its ability to undergo further chemical modifications allows for the creation of libraries of analogs with tailored biological activities. Such modifications can be guided by computational modeling and high-throughput screening techniques, enabling the rapid identification of compounds with improved efficacy and reduced toxicity.

One of the most compelling aspects of 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide is its potential in the development of targeted therapies. The pyrrolidine ring is a common motif in biologically active molecules, often found in kinase inhibitors and other small-molecule drugs. By incorporating this scaffold into sulfonamide-based compounds, researchers aim to develop treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases. The amino groups on the pyrrolidine ring provide opportunities for hydrogen bonding interactions, which are crucial for binding to biological targets with high affinity.

The sulfonamide functional group also contributes to the compound's solubility and bioavailability, making it an attractive candidate for formulation into oral or injectable medications. Additionally, sulfonamides are known to exhibit inhibitory effects on various enzymes and microbial metabolic pathways, which has been exploited in the development of antibiotics and antifungals. The structural versatility of 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide allows it to be incorporated into drug candidates targeting a wide range of diseases.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex sulfonamide derivatives like 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have streamlined the synthesis process, reducing costs and improving yields. These innovations have made it feasible to conduct large-scale screenings for biologically active compounds, accelerating the discovery pipeline.

The pharmacological profile of 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide has been investigated in several preclinical studies. These studies have revealed promising activities against various disease models, including cancer cell lines and inflammatory conditions. For instance, preliminary data suggest that this compound may inhibit the growth of certain tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. Similarly, its anti-inflammatory properties have been observed in models of acute and chronic inflammation.

The development of 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide as a therapeutic agent is still in its early stages, but the preliminary findings are encouraging. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

The future prospects for 3-amino-N,N-dimethylpyrrolidine-1-sulfonamide are bright, given its unique structural features and potential therapeutic applications. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play a significant role in the next generation of pharmaceuticals. The growing interest in sulfonamide derivatives underscores their importance as drug candidates in modern medicine.